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Compound of Interest

Compound Name:
N-butyryl-L-Homoserine lactone-

d5

Cat. No.: B10767133 Get Quote

For immediate release: This technical guide provides an in-depth overview of N-butyryl-L-
Homoserine lactone-d5, a deuterated analog of a key bacterial quorum-sensing molecule.

This document is intended for researchers, scientists, and drug development professionals,

offering comprehensive data, experimental insights, and pathway visualizations to support

ongoing and future research endeavors.

Core Compound Identification
CAS Number: 2701379-46-4[1][2][3][4][5]

Synonyms: BHL-d5, C4-HSL-d5, PAI-2-d5[2][3][4][5]

N-butyryl-L-Homoserine lactone-d5 is the deuterated form of N-butyryl-L-Homoserine

lactone (also known as C4-HSL), a signaling molecule involved in quorum sensing in Gram-

negative bacteria, most notably Pseudomonas aeruginosa.[2][5][6] The incorporation of five

deuterium atoms makes it an ideal internal standard for mass spectrometry-based

quantification of the endogenous C4-HSL.[2][5][7]

Quantitative Data Summary
The following table summarizes the key quantitative data for N-butyryl-L-Homoserine
lactone-d5, compiled from various suppliers and technical data sheets.
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Property Value Source

Molecular Formula C₈H₈D₅NO₃ [1][2][5]

Molecular Weight 176.2 g/mol [1][2][5]

Purity ≥99% deuterated forms (d₁-d₅) [1][2][5]

Appearance Crystalline solid [1]

Solubility in DMF 30 mg/mL [2][5]

Solubility in DMSO 30 mg/mL [2][5]

Solubility in PBS (pH 7.2) 10 mg/mL [2][5]

Storage Temperature -20°C [4]

Experimental Protocols
N-butyryl-L-Homoserine lactone-d5 is primarily utilized as an internal standard in quantitative

mass spectrometry for the accurate measurement of its non-deuterated counterpart, C4-HSL,

in biological samples.

Quantification of N-butyryl-L-Homoserine lactone (C4-
HSL) by LC-MS/MS
This method, adapted from principles of isotope dilution mass spectrometry, provides a highly

sensitive and specific approach for C4-HSL quantification.

1. Sample Preparation:

Bacterial culture supernatants or other biological matrices are collected.
A known amount of N-butyryl-L-Homoserine lactone-d5 is spiked into the sample as an
internal standard. The addition of the internal standard early in the sample preparation
process helps to account for analyte loss during extraction.
The sample is then subjected to liquid-liquid extraction (e.g., with acidified ethyl acetate) or
solid-phase extraction to isolate the acyl-homoserine lactones.
The organic extract is evaporated to dryness and reconstituted in a suitable solvent (e.g.,
methanol/water) for LC-MS/MS analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1006504
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1006504
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1006504
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1006504
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://journals.plos.org/plospathogens/article?id=10.1371/journal.ppat.1004340
https://www.caymanchem.com/product/10007899/n-butyryl-l-homoserine-lactone-d5
https://pmc.ncbi.nlm.nih.gov/articles/PMC9040856/
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/product/b10767133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10767133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. LC-MS/MS Analysis:

Liquid Chromatography (LC): The reconstituted sample is injected onto a reverse-phase C18
column. A gradient elution with solvents such as water with 0.1% formic acid (Solvent A) and
acetonitrile with 0.1% formic acid (Solvent B) is used to separate C4-HSL from other matrix
components.
Mass Spectrometry (MS): The eluent from the LC is introduced into a tandem mass
spectrometer operating in positive electrospray ionization (ESI) mode.
Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are
monitored for both C4-HSL and the deuterated internal standard (N-butyryl-L-Homoserine
lactone-d5). This highly selective detection method minimizes interferences from the sample
matrix.
The precursor ion for both compounds will be the protonated molecule [M+H]⁺.
The product ions are generated by collision-induced dissociation (CID) of the precursor ions.

3. Data Analysis:

The peak areas of the MRM transitions for both the endogenous C4-HSL and the N-butyryl-
L-Homoserine lactone-d5 internal standard are measured.
A calibration curve is generated by analyzing a series of standards containing known
concentrations of C4-HSL and a fixed concentration of the internal standard.
The ratio of the peak area of endogenous C4-HSL to the peak area of the internal standard
in the unknown sample is used to determine the concentration of C4-HSL by interpolating
from the calibration curve.

Signaling Pathway and Experimental Workflow
The Rhl Quorum Sensing System in Pseudomonas
aeruginosa
N-butyryl-L-Homoserine lactone (C4-HSL) is a key signaling molecule in the Rhl quorum-

sensing system of Pseudomonas aeruginosa. This system, in conjunction with the Las system,

regulates the expression of numerous virulence factors and is crucial for biofilm formation. The

deuterated analog, N-butyryl-L-Homoserine lactone-d5, is instrumental in studying the

dynamics of this pathway.

The following diagram illustrates the core components of the Rhl signaling pathway.
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Caption: The Rhl quorum sensing pathway in Pseudomonas aeruginosa.

Experimental Workflow for Quantifying C4-HSL
The following diagram outlines a typical experimental workflow for the quantification of C4-HSL

from a bacterial culture using N-butyryl-L-Homoserine lactone-d5 as an internal standard.
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Caption: Workflow for C4-HSL quantification using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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